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Compound of Interest

Compound Name: Trichloroacetic anhydride

Cat. No.: B1210623

Trichloroacetic Anhydride: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Trichloroacetic anhydride, with the chemical formula C4CleOs, is a highly
reactive and versatile acylating agent extensively utilized in organic synthesis, pharmaceutical
development, and analytical chemistry.[1][2] Its potent electrophilicity, stemming from the strong
inductive effect of the six chlorine atoms, makes it a valuable reagent for introducing the
trichloroacetyl group into a wide range of molecules.[3] This guide provides an in-depth
overview of the physical and chemical properties of trichloroacetic anhydride, its key
reactions, and general experimental considerations.

Physical and Chemical Properties

Trichloroacetic anhydride is a clear, colorless to slightly yellow liquid with a sharp, irritating
odor.[1][4][5] It is sensitive to moisture and hydrolyzes in water.[5][6] Key physical and chemical
properties are summarized in the tables below for easy reference.

Table 1: General and Physical Properties of
Trichloroacetic Anhydride
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Property Value Source(s)
Molecular Formula CaCleO3 [11[7118]
Molecular Weight 308.76 g/mol [11[81I9]
Clear colorless to slightly
Appearance o [11[4115]
yellow liquid
Density 1.69 g/mL at 25 °C [L10410519111.0]
Boiling Point 139-141 °C at 60 mmHg [41517119]

116 °C at 23 mmHg

[1]

223 °C [11]

Refractive Index (n20/D) 1.480 - 1.490 [1]

1.484 [4][5][9]
Miscible with ether and acetic

Solubility acid.[5][7] Hydrolyzes in water.  [4][5][6][7]
[4][6]
Stable, but moisture sensitive.

Stability Should be stored under a dry [5171112]
atmosphere.[5][7][12]

CAS Number 4124-31-6 [L1[5171I9]

Table 2: Chemical Reactivity and Incompatibilities
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Parameter Description Source(s)
Highly reactive acylating agent
due to the strong electron-

Reactivity withdrawing nature of the [3]

trichloromethyl groups.[3]

Reacts violently with water.

Strong bases, strong oxidizing

Incompatible Materials [5171112]
agents, water.[5][7][12]
Upon combustion, may

Hazardous Decomposition produce carbon monoxide, [13]

Products

carbon dioxide, and hydrogen

chloride gas.[13]

Chemical Reactivity and Applications

The high reactivity of trichloroacetic anhydride makes it a cornerstone reagent in various

chemical transformations.[14] The electron-withdrawing trichloromethyl groups significantly

increase the electrophilicity of the carbonyl carbons, rendering the anhydride more susceptible

to nucleophilic attack compared to acetic anhydride.[3]

Key Reactions

e Acylation: As a powerful acylating agent, it is used to introduce the trichloroacetyl group. This

is fundamental in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.

[1]

« Esterification: It readily reacts with alcohols to form trichloroacetate esters. This reaction is

often used for the protection of alcohol functionalities in multi-step syntheses.[2] The

formation of mixed anhydrides with carboxylic acids can also facilitate esterification.[15]

o Amide Formation: Trichloroacetic anhydride reacts with amines to yield

trichloroacetamides.

» Protein Modification: In biochemistry, it is employed to modify proteins and peptides, which

aids in studying their structure-function relationships.[1]
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» Analytical Derivatization: In analytical chemistry, it serves as a derivatization reagent to
enhance the detectability and quantification of various analytes, such as drugs and their
metabolites, in techniques like gas chromatography.[14][16]

Applications in Drug Development and Research

o Pharmaceutical Synthesis: It is a key reagent in the synthesis of various pharmaceuticals,
including anti-inflammatory and analgesic drugs.[1] The introduction of the trichloroacetyl
group can enhance the biological activity of drug candidates.[1]

o Agrochemicals: This compound is utilized in the production of herbicides and fungicides.[1]

o Organic Synthesis: It serves as a building block for creating complex organic molecules and
can streamline synthetic pathways.[1]

Experimental Protocols: General Considerations

Due to its reactivity and hazardous nature, all manipulations involving trichloroacetic
anhydride should be conducted in a well-ventilated chemical fume hood, with appropriate
personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and
a lab coat.[13] All glassware must be thoroughly dried before use to prevent hydrolysis.
Reactions are typically run under an inert atmosphere (e.g., nitrogen or argon).[12]

General Protocol for Esterification of an Alcohol

This protocol is a generalized procedure and may require optimization for specific substrates.

e Preparation: In a dry, round-bottom flask equipped with a magnetic stir bar and under an
inert atmosphere, dissolve the alcohol substrate in a suitable anhydrous solvent (e.qg.,
dichloromethane, diethyl ether).

e Cooling: Cool the solution to 0 °C using an ice bath.

o Reagent Addition: Slowly add a stoichiometric equivalent of trichloroacetic anhydride to
the cooled solution. An organic base (e.g., pyridine or triethylamine) may be added to
scavenge the trichloroacetic acid byproduct.
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e Reaction: Allow the reaction to stir at 0 °C and then warm to room temperature. The reaction
progress can be monitored by an appropriate technique, such as Thin Layer
Chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is typically quenched by the slow addition of
water or a saturated aqueous solution of sodium bicarbonate. The organic layer is then
separated, washed with brine, dried over an anhydrous drying agent (e.g., sodium sulfate or
magnesium sulfate), filtered, and the solvent is removed under reduced pressure.

 Purification: The crude product can be purified using standard techniques such as column
chromatography or distillation.

Visualizations
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Caption: Properties, reactivity, and applications of Trichloroacetic Anhydride.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1210623?utm_src=pdf-body-img
https://www.benchchem.com/product/b1210623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Dry Glassware
& Inert Atmosphere

Dissolve Substrate
in Anhydrous Solvent

l

Cool to 0°C

l

Add Trichloroacetic Anhydride
(and optional base)

l

React & Monitor
(e.g., TLC)

'

Aqueous Work-up
& Extraction

l

Purify Product
(e.g., Chromatography)

End: Pure Acylated Product

Click to download full resolution via product page

Caption: Generalized workflow for an acylation reaction using Trichloroacetic Anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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